1-(4-Cyano-2-phenylpyrazol-3-yl)-3-(diethylsulfamoyl)urea

• IUPAC Name: 1-(4-cyano-2-phenylpyrazol-3-yl)-3-(diethylsulfamoyl)urea
• InChI: InChI=1S/C15H18N6O3S/c1-3-20(4-2)25(23,24)19-15(22)18-14-12(10-16)11-17-21(14)13-8-6-5-7-9-13/h5-9,11H,3-4H2,1-2H3,(H2,18,19,22)
• InChI Key: CZSMUYBLKAGNSO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)NC(=O)NC1=C(C=NN1C2=CC=CC=C2)C#N
• Molecular Formula: C15H18N6O3S
• Molecular Weight: 362.4 g/mol

Description

1-(4-Cyano-2-phenylpyrazol-3-yl)-3-(diethylsulfamoyl)urea, also known as CDU, is a small molecule compound that has been extensively studied for its potential use in scientific research. CDU is a urea-based compound that has shown promising results in the fields of cancer research, immunology, and neuroscience.

Scientific Research Applications

Urea Biosensors

Urea biosensors are designed for detecting and quantifying urea concentration across diverse fields such as fisheries, dairy, food preservation, and agriculture. These biosensors utilize enzymes like urease as bioreceptor elements, with advancements incorporating various nanoparticles and conducting polymers to improve sensitivity and longevity (S. Botewad et al., 2021).

Urease Inhibitors

Research on urease inhibitors highlights their potential as therapeutic agents for treating infections caused by bacteria like Helicobacter pylori and Proteus species. These studies explore a range of compounds, including hydroxamic acids and phosphoramidates, aiming to mitigate the severe side effects of existing treatments like acetohydroxamic acid (Paulina Kosikowska & Łukasz Berlicki, 2011).

Genomics and Urea Metabolism

The genomics of urea transport and catabolism in cyanobacteria are studied for biotechnological implications, particularly in the photosynthetic production of chemicals. This research uncovers the genetic inventory of cyanobacteria, offering insights into using wastewater treatment to reduce costs in bioproduction processes (Théo Veaudor et al., 2019).

Urea Metabolism in Ruminants

In ruminants, urea is utilized as non-protein nitrogen in diets, where it's hydrolyzed to ammonia for microbial protein synthesis. The efficiency of urea utilization is crucial for improving nitrogen-use efficiency and reducing environmental impacts (D. Jin et al., 2018).

Industrial Applications

Ureas are incorporated in small molecules displaying a broad range of bioactivities due to their unique hydrogen binding capabilities. Research in this area focuses on modulating selectivity, stability, toxicity, and the pharmacokinetic profile of lead molecules, affirming the importance of urea in medicinal chemistry (A. Jagtap et al., 2017).